Cas no 4722-09-2 (2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride)

2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine hydrochloride is a chemically synthesized amine derivative with a dimethoxyphenyl core structure. This compound is primarily utilized in pharmaceutical research and organic synthesis due to its versatile reactivity as a building block. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its structural features, including the methoxy and amine functional groups, make it valuable for developing bioactive molecules, particularly in central nervous system (CNS) research. The compound's purity and well-defined chemical properties ensure reproducibility in experimental applications. Suitable for controlled laboratory use, it adheres to standard quality benchmarks for research-grade materials.
2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride structure
4722-09-2 structure
Product name:2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride
CAS No:4722-09-2
MF:C11H18ClNO3
MW:247.718522548676
CID:5330875

2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride
    • Z4371526952
    • 2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-amine hydrochloride
    • Inchi: 1S/C11H17NO3.ClH/c1-13-9-5-4-8(6-10(9)14-2)11(7-12)15-3;/h4-6,11H,7,12H2,1-3H3;1H
    • InChI Key: KOOMCDJROGQQTK-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(CN)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Topological Polar Surface Area: 53.7

2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7549973-0.1g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-amine hydrochloride
4722-09-2 95.0%
0.1g
$144.0 2025-03-21
Enamine
EN300-7549973-0.5g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-amine hydrochloride
4722-09-2 95.0%
0.5g
$391.0 2025-03-21
Enamine
EN300-7549973-0.05g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-amine hydrochloride
4722-09-2 95.0%
0.05g
$97.0 2025-03-21
Aaron
AR028KQU-5g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
5g
$2071.00 2023-12-15
1PlusChem
1P028KII-50mg
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
50mg
$177.00 2024-05-01
1PlusChem
1P028KII-10g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
10g
$2793.00 2024-05-01
1PlusChem
1P028KII-250mg
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
250mg
$308.00 2024-05-01
1PlusChem
1P028KII-5g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
5g
$1901.00 2024-05-01
1PlusChem
1P028KII-1g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
1g
$696.00 2024-05-01
Aaron
AR028KQU-10g
2-(3,4-dimethoxyphenyl)-2-methoxyethan-1-aminehydrochloride
4722-09-2 95%
10g
$3063.00 2023-12-15

Additional information on 2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine;hydrochloride

Compound CAS No 4722-09-2: 2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine; Hydrochloride

The compound CAS No 4722-09-2, known as 2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine; Hydrochloride, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique molecular structure, which combines a dimethoxyphenyl group with a methoxyethanamine moiety, resulting in a versatile and functional molecule. The hydrochloride salt form further enhances its stability and solubility properties, making it suitable for a wide range of applications.

Recent advancements in chemical synthesis have enabled the precise synthesis of CAS No 4722-09-2, leveraging cutting-edge techniques such as catalytic asymmetric synthesis and green chemistry principles. These methods not only improve the efficiency of production but also reduce environmental impact, aligning with global sustainability goals. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR spectroscopy and X-ray crystallography, providing detailed insights into its conformational dynamics and intermolecular interactions.

In the field of pharmacology, CAS No 4722-09-2 has shown promising potential as a precursor for drug development. Its ability to act as a selective ligand for certain receptor systems has been explored in recent studies, particularly in the context of neurodegenerative diseases and inflammatory conditions. Researchers have demonstrated that the compound exhibits moderate bioavailability and favorable pharmacokinetic profiles, making it a valuable candidate for preclinical trials.

The material science community has also taken interest in this compound due to its unique electronic properties. Studies have revealed that CAS No 4722-09-2 can serve as an effective precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems has been exploited in the development of novel materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Furthermore, the compound's role in biological systems has been explored through metabolomics and proteomics studies. Researchers have identified its potential as a bioactive molecule capable of modulating key cellular pathways involved in cell proliferation and apoptosis. These findings underscore its potential applications in regenerative medicine and cancer therapy.

In terms of industrial applications, CAS No 4722-09-2 is widely used as an intermediate in the synthesis of specialty chemicals, including agrochemicals and advanced materials. Its high purity and stability make it an ideal choice for large-scale manufacturing processes. Recent innovations in process optimization have further enhanced its scalability, ensuring consistent quality and cost-effectiveness.

From an environmental perspective, the compound's ecological footprint has been carefully evaluated. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it suitable for use in environmentally friendly chemical processes. Regulatory agencies have recognized its safety profile, allowing for its unrestricted use in compliance with international standards.

In conclusion, CAS No 4722-09-2 (2-(3,4-Dimethoxyphenyl)-2-methoxyethanamine; Hydrochloride) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across various fields.

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